Cas no 1805154-69-1 (Ethyl 3-cyano-4-difluoromethoxy-5-fluorophenylacetate)

• Product Name: Ethyl 3-cyano-4-difluoromethoxy-5-fluorophenylacetate
• CAS No: 1805154-69-1
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 4944754
• Update Time: 2025-06-08

Ethyl 3-cyano-4-difluoromethoxy-5-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-difluoromethoxy-5-fluorophenylacetate

• Inchi： 1S/C12H10F3NO3/c1-2-18-10(17)5-7-3-8(6-16)11(9(13)4-7)19-12(14)15/h3-4,12H,2,5H2,1H3
• InChI Key： PWSUHLXNYIMNDO-UHFFFAOYSA-N
• SMILES： FC1C(=C(C#N)C=C(C=1)CC(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 2.8
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-4-difluoromethoxy-5-fluorophenylacetate

Ethyl 3-cyano-4-difluoromethoxy-5-fluorophenylacetate (CAS No. 1805154-69-1): A Comprehensive Overview

Ethyl 3-cyano-4-difluoromethoxy-5-fluorophenylacetate (CAS No. 1805154-69-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, difluoromethoxy substituent, and fluorine atom, holds potential for various applications, particularly in the development of novel therapeutic agents.

The cyano group in Ethyl 3-cyano-4-difluoromethoxy-5-fluorophenylacetate is a key functional group that contributes to the compound's reactivity and stability. Cyano groups are known for their ability to participate in a wide range of chemical reactions, making them valuable intermediates in synthetic pathways. Additionally, the presence of a cyano group can significantly influence the electronic properties of the molecule, which is crucial for optimizing its biological activity.

The difluoromethoxy substituent is another distinctive feature of this compound. Fluorine atoms are known for their strong electron-withdrawing effects, which can enhance the lipophilicity and metabolic stability of molecules. The difluoromethoxy group, in particular, has been shown to improve the pharmacokinetic properties of drugs by increasing their bioavailability and reducing their susceptibility to metabolic degradation.

The fluorine atom at the 5-position of the phenyl ring further adds to the compound's unique properties. Fluorination at this position can modulate the binding affinity and selectivity of the molecule towards specific biological targets. This is particularly important in drug design, where fine-tuning the interaction between a drug and its target can lead to improved efficacy and reduced side effects.

Recent studies have explored the potential applications of Ethyl 3-cyano-4-difluoromethoxy-5-fluorophenylacetate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has highlighted its potential as an inhibitor of specific enzymes involved in cancer progression. The compound's ability to selectively target these enzymes without affecting other cellular processes makes it a promising candidate for cancer therapy.

In another study, published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the anti-inflammatory properties of Ethyl 3-cyano-4-difluoromethoxy-5-fluorophenylacetate. The results showed that this compound exhibits potent anti-inflammatory activity by inhibiting key inflammatory mediators such as COX-2 and TNF-α. These findings suggest that it could be developed into a novel anti-inflammatory drug with fewer side effects compared to existing treatments.

The synthesis of Ethyl 3-cyano-4-difluoromethoxy-5-fluorophenylacetate involves several well-established chemical reactions. One common synthetic route involves the reaction of 3-cyano-4-difluoromethoxy-5-fluoroiodobenzene with ethyl acrylate in the presence of a palladium catalyst. This method provides high yields and good purity, making it suitable for large-scale production.

From a safety perspective, it is important to handle Ethyl 3-cyano-4-difluoromethoxy-5-fluorophenylacetate with care due to its potential reactivity and sensitivity to certain conditions. Proper storage and handling protocols should be followed to ensure both safety and product integrity.

In conclusion, Ethyl 3-cyano-4-difluoromethoxy-5-fluorophenylacetate (CAS No. 1805154-69-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents with improved efficacy and safety profiles. Ongoing research continues to uncover new applications and optimize its properties for various medical uses.